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Compound of Interest

Compound Name: Fluperamide

CAS No.: 53179-10-5

Cat. No.: B1673467 Get Quote

Part 1: Executive Safety Directive
Do not treat Fluperamide as general chemical waste. Fluperamide is a potent opioid receptor

agonist (structural analog of loperamide). While it is often used in gastrointestinal motility

research, its pharmacological potency requires it to be handled with the rigor of a High Potency

Active Pharmaceutical Ingredient (HPAPI).

The Golden Rules of Disposal:

Zero Sewer Discharge: Under no circumstances shall Fluperamide or its solutions be

poured down the sink. This violates EPA "sewering" bans on hazardous pharmaceuticals (40

CFR Part 266 Subpart P).

Incineration Only: The only validated method for destroying the active pharmacophore is

high-temperature incineration.

Segregation: Fluperamide waste must be segregated from oxidizers and general trash to

prevent uncontrolled reactions or environmental leaching.

Part 2: Hazard Profile & Technical Properties[1][2]
To design a safe disposal protocol, we must first understand the chemical behavior of the

substance. Fluperamide is stable under normal conditions but toxic if ingested.
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Table 1: Physicochemical & Hazard Data for Disposal Planning

Property Specification Operational Implication

CAS Number 34552-84-6
Use this identifier for waste

manifests.

Molecular Formula C₂₉H₃₃ClF₂N₂O₂

Organic halogenated

compound (requires specific

incineration parameters).

GHS Classification Acute Tox. 3 (Oral); Repr. 2

High Hazard: Trace residues in

vials are considered

hazardous.

Solubility DMSO, Methanol, Ethanol

Liquid waste will likely be

organic solvent-based

(flammable).

Stability Stable; Light Sensitive

Does not spontaneously

degrade; requires active

destruction.

Reactivity
Incompatible with strong

oxidizers

Do not mix with nitric acid or

peroxides in waste streams.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Powders, Vials, Contaminated PPE)
The "Double-Bag" System Rationale: Solid particles of Fluperamide can become airborne.

Double containment prevents dust inhalation during waste transfer.

Gross Contamination:

Collect all weigh boats, pipette tips, and gloves that directly touched the powder.

Place them immediately into a clear polyethylene bag (4 mil thickness minimum).

Label: "Trace Contaminated Debris - Fluperamide."
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Pure Substance (Expired/Unused):

Do not empty the vial. Keep the substance in its original primary container.

Tighten the cap and seal with Parafilm to prevent loosening during transport.

Place the sealed vial into a secondary containment bag.

Final Binning:

Deposit sealed bags into the White or Black Pharmaceutical Waste Bin (depending on

your facility's specific color coding for incineration).

Note: Do not use the Red Biohazard bin unless the substance was used in cell culture or

animal tissue.

Protocol B: Liquid Waste (Stock Solutions & HPLC Effluent)
The "Segregated Solvent" System Rationale: Fluperamide is often dissolved in DMSO or

Methanol. The primary hazard in the waste stream is often the flammability of the solvent, but

the toxicity of the API remains.

HPLC/Reaction Waste:

Collect effluent in a dedicated "Halogenated Organic Solvent" carboy.

Why Halogenated? Fluperamide contains Chlorine and Fluorine. Mixing it with non-

halogenated waste can violate incinerator permit limits for specific waste streams.

Labeling:

The waste tag must list both the solvent (e.g., "Methanol 99%") and the active ingredient

("Fluperamide <1%").

Mark the hazard checkboxes: [x] Flammable [x] Toxic.

Spill Cleanup (Liquids):

Absorb with inert material (vermiculite or chem-pads).
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Do not use bleach immediately. While bleach oxidizes many compounds, uncontrolled

oxidation of halogenated organics can produce toxic byproducts.

Dispose of absorbed material as solid hazardous waste (Protocol A).

Part 4: Decision Logic & Workflow
The following diagram illustrates the critical decision points for disposing of Fluperamide. This

workflow ensures compliance with EPA bans on sewering pharmaceuticals.
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Figure 1: Decision tree for Fluperamide waste segregation. Note the critical control point

preventing aqueous disposal via drains.

Part 5: Regulatory & Compliance Context[3][4]
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EPA Subpart P (The "Sewering Ban")
In 2019, the EPA finalized "Management Standards for Hazardous Waste Pharmaceuticals" (40

CFR Part 266 Subpart P).[1] This rule explicitly prohibits the discharge of hazardous waste

pharmaceuticals to a sewer system.[2]

Relevance: Even if your Fluperamide solution is 99% water, pouring it down the drain is a

federal violation in the US. It must be collected and shipped for incineration [1].

RCRA Classification
Fluperamide is not explicitly "P-listed" (acutely toxic) by name in 40 CFR 261.33. However,

due to its oral toxicity (LD50 data from analog Loperamide suggests ~185 mg/kg in rats), it

must be characterized by the generator.

Generator Status: Most research labs treat it as Non-RCRA Regulated Pharmaceutical

Waste or Characteristic Hazardous Waste (Toxic) depending on concentration.

Best Practice: Regardless of the technical RCRA code, manage it as a high-hazard

pharmaceutical to ensure it is incinerated rather than landfilled [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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